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Compound of Interest

Compound Name: Dimethyl 2-bromopentanedioate

CAS No.: 760-94-1

Cat. No.: B1266606

Get Quote

For researchers, synthetic chemists, and professionals in drug development, the precise

characterization of chemical intermediates is a cornerstone of rigorous scientific practice.

Dimethyl 2-bromopentanedioate, a key building block in various synthetic pathways,

demands thorough spectroscopic analysis to confirm its structure and purity. This guide

provides an in-depth, cross-referenced examination of the spectroscopic data for Dimethyl 2-
bromopentanedioate, juxtaposed with key analogs to highlight the influence of its functional

groups on the resulting spectra.

Given the scarcity of publicly available experimental spectra for Dimethyl 2-
bromopentanedioate, this guide leverages high-quality predicted data, supported by

experimental data from closely related compounds. This approach not only provides a robust

framework for the analysis of Dimethyl 2-bromopentanedioate but also serves as an

instructive case study in the principles of spectroscopic interpretation.
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The structural identity of Dimethyl 2-bromopentanedioate is primarily established through a

combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).

Predicted ¹H NMR Spectroscopy
The proton NMR spectrum is instrumental in identifying the hydrogen environments within the

molecule. The presence of the electronegative bromine atom at the α-position to one of the

ester groups significantly influences the chemical shifts of adjacent protons.

Table 1: Predicted ¹H NMR Data for Dimethyl 2-bromopentanedioate

Predicted Chemical
Shift (ppm)

Multiplicity Integration Assignment

~4.3 Triplet 1H CH-Br

~3.75 Singlet 3H O-CH₃

~3.70 Singlet 3H O-CH₃

~2.5 Multiplet 2H CH₂ adjacent to C=O

~2.2 Multiplet 2H
CH₂ adjacent to CH-

Br

Predicted data generated using commercially available NMR prediction software. The exact

chemical shifts can vary based on solvent and concentration.

The downfield shift of the proton at the C2 position to approximately 4.3 ppm is a direct

consequence of the deshielding effect of the adjacent bromine atom. The two methyl ester

groups are expected to be diastereotopic and may exhibit slightly different chemical shifts,

although they are predicted to be very close in this simulation.

Predicted ¹³C NMR Spectroscopy
The carbon NMR spectrum provides a count of the unique carbon environments and

information about their electronic surroundings.
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Table 2: Predicted ¹³C NMR Data for Dimethyl 2-bromopentanedioate

Predicted Chemical Shift (ppm) Assignment

~171 C=O (ester)

~169 C=O (ester)

~53 O-CH₃

~52.5 O-CH₃

~45 CH-Br

~32 CH₂

~28 CH₂

Predicted data generated using commercially available NMR prediction software.

The carbon atom attached to the bromine (C2) is shifted downfield to around 45 ppm. The two

carbonyl carbons and the two methyl carbons are predicted to have slightly different chemical

shifts due to the asymmetric center at C2.

Mass Spectrometry
Electron ionization mass spectrometry (EI-MS) of Dimethyl 2-bromopentanedioate is

expected to show a characteristic isotopic pattern for the molecular ion due to the presence of

bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio).[1]

Key Predicted Fragmentation Patterns:

Molecular Ion (M⁺): Peaks at m/z 238 and 240, corresponding to the ⁷⁹Br and ⁸¹Br isotopes,

respectively.

Loss of methoxy group (-OCH₃): Fragments at m/z 207 and 209.

Loss of carbomethoxy group (-COOCH₃): Fragments at m/z 179 and 181.

Loss of bromine radical (•Br): A fragment at m/z 159.
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McLafferty Rearrangement: Possible, but likely less prominent than alpha-cleavages.[2]

Comparative Spectroscopic Analysis
To provide experimental context and highlight the structural nuances, we will compare the

predicted data of Dimethyl 2-bromopentanedioate with the experimental data of two key

analogs: Dimethyl glutarate (the non-brominated parent compound) and Diethyl 2-

bromopentanedioate (a closely related α-bromo ester).

Dimethyl glutarate: The Unfunctionalized Analog
Dimethyl glutarate serves as an excellent baseline, demonstrating the spectroscopic signature

of the pentanedioate backbone without the influence of the bromine substituent.

Table 3: Spectroscopic Data Comparison

Compound ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm)
Key MS Fragments
(m/z)

Dimethyl 2-

bromopentanedioate

(Predicted)

~4.3 (t, 1H), ~3.75 (s,

3H), ~3.70 (s, 3H),

~2.5 (m, 2H), ~2.2 (m,

2H)

~171, ~169, ~53,

~52.5, ~45, ~32, ~28

238/240 (M⁺),

207/209, 179/181, 159

Dimethyl glutarate

(Experimental)[3]

~3.67 (s, 6H), ~2.41

(t, 4H), ~1.95 (quint,

2H)

~173.5, ~51.5, ~33.1,

~20.0

160 (M⁺), 129, 101,

59

Diethyl 2-

bromopentanedioate

(Experimental Proxy)

[4]

Data not fully

available, but expect

similar patterns with

ethyl ester signals

(~1.2 ppm, t, 6H; ~4.2

ppm, q, 4H)

Data not fully

available, but expect

similar shifts for the

carbon backbone as

the dimethyl ester.

266/268 (M⁺), and

fragments

corresponding to loss

of ethoxy and

carboethoxy groups.

The most striking difference in the ¹H NMR is the appearance of the downfield triplet at ~4.3

ppm for the brominated compound, which is absent in Dimethyl glutarate. This is a direct and
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reliable indicator of the α-bromination. Similarly, in the ¹³C NMR, the signal at ~45 ppm is

unique to the brominated species.

Experimental Protocols
To ensure the acquisition of high-quality, reproducible spectroscopic data, the following

standardized protocols are recommended.

NMR Sample Preparation
Accurately weigh 5-10 mg of the purified sample into a clean, dry vial.

Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[5][6] The choice of

solvent is critical as it can influence chemical shifts.[7]

Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

Using a Pasteur pipette with a cotton plug, filter the solution into a clean, dry NMR tube to

remove any particulate matter.[8][9]

Cap the NMR tube and carefully label it.

Mass Spectrometry Sample Preparation (for GC-MS)
Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent

such as dichloromethane or ethyl acetate.

Ensure the sample is fully dissolved and the solution is clear.

Transfer the solution to a GC vial and cap it.

Visualization of Analytical Workflows
The following diagrams illustrate the logical flow of spectroscopic analysis for the

characterization of Dimethyl 2-bromopentanedioate.
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Synthesis & Purification

Spectroscopic Analysis Data Interpretation & Confirmation
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Caption: Workflow for the synthesis, purification, and spectroscopic characterization of

Dimethyl 2-bromopentanedioate.

Dimethyl glutarate

Dimethyl 2-bromopentanedioate

α-bromination

Diethyl 2-bromopentanedioate

Transesterification
(Conceptual Link)

Click to download full resolution via product page

Caption: Structural relationships between the compared molecules.
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The comprehensive spectroscopic analysis, even when relying on high-quality predicted data

and close structural analogs, provides a confident identification of Dimethyl 2-
bromopentanedioate. The key diagnostic signals, namely the downfield shifted α-proton and

α-carbon in the NMR spectra, and the characteristic isotopic pattern of bromine in the mass

spectrum, serve as unambiguous fingerprints for this molecule. By cross-referencing this data

with that of its non-brominated counterpart, Dimethyl glutarate, the profound influence of the α-

bromo substituent on the spectroscopic properties is clearly demonstrated. This guide serves

as a valuable resource for researchers, providing both the expected data and the underlying

scientific principles for the robust characterization of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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